1-(Azepan-1-yl)-2-cyclopent-2-en-1-ylethanone

• IUPAC Name: 1-(azepan-1-yl)-2-cyclopent-2-en-1-ylethanone
• InChI: InChI=1S/C13H21NO/c15-13(11-12-7-3-4-8-12)14-9-5-1-2-6-10-14/h3,7,12H,1-2,4-6,8-11H2
• InChI Key: JEWPZPOYDLMPEP-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CC2CCC=C2
• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol

Description

1-(Azepan-1-yl)-2-cyclopent-2-en-1-ylethanone is a chemical compound that has recently gained attention in scientific research. This compound belongs to the class of cyclic ketones and has potential applications in various fields of research. In

Mechanism of Action

The mechanism of action of 1-(Azepan-1-yl)-2-cyclopent-2-en-1-ylethanone is not well understood. However, it is believed that it can act as a nucleophile in certain reactions due to the presence of the carbonyl group. It can also act as a Lewis base due to the presence of the nitrogen atom in the azepane ring.
Biochemical and physiological effects:
There is limited information available on the biochemical and physiological effects of 1-(Azepan-1-yl)-2-cyclopent-2-en-1-ylethanone. However, it is believed to be relatively non-toxic and does not have any significant adverse effects on biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(Azepan-1-yl)-2-cyclopent-2-en-1-ylethanone is its ease of synthesis. It can be synthesized relatively easily in a laboratory setting using simple reagents and equipment. However, one of the limitations is the lack of information on its mechanism of action and its potential applications in various fields of research.

Future Directions

There are several future directions for research on 1-(Azepan-1-yl)-2-cyclopent-2-en-1-ylethanone. One potential direction is the study of its potential applications in the field of coordination chemistry. Another direction is the study of its potential as a building block for the synthesis of more complex molecules. Additionally, further research is needed to understand its mechanism of action and its potential applications in other fields of research.
Conclusion:
In conclusion, 1-(Azepan-1-yl)-2-cyclopent-2-en-1-ylethanone is a chemical compound that has potential applications in various fields of scientific research. Its ease of synthesis and relatively non-toxic nature make it an attractive building block for the synthesis of more complex molecules. Further research is needed to understand its mechanism of action and its potential applications in other fields of research.

Synthesis Methods

The synthesis of 1-(Azepan-1-yl)-2-cyclopent-2-en-1-ylethanone involves the reaction of cyclopentadiene with 1-azepanone in the presence of a Lewis acid catalyst. The reaction proceeds via a Diels-Alder reaction, which results in the formation of the cyclic ketone. The synthesis method is relatively straightforward and can be carried out in a laboratory setting.

Scientific Research Applications

1-(Azepan-1-yl)-2-cyclopent-2-en-1-ylethanone has potential applications in various fields of scientific research. One of the most promising applications is in the field of organic chemistry, where it can be used as a building block for the synthesis of more complex molecules. It can also be used as a ligand in coordination chemistry, where it can form metal complexes with various metals.